Cas no 443638-17-3 (1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 443638-17-3
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• MDL: MFCD02852918
• CID: 3080095
• PubChem ID: 586084
• Update Time: 2025-06-16

1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid amide
• CS-0242790
• G45955
• HMS1547D08
• AKOS000342983
• 1-(4-Methoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide #
• STK022894
• Oprea1_778224
• 443638-17-3
• EN300-255329
• TimTec1_004650
• AKOS016036955
• BS-4417
• 1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• EU-0019270
• XIQFJODEOCNRBV-UHFFFAOYSA-N
• TSA63817
• MFCD02852918
• AG-205/40650600
• 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• MDL： MFCD02852918
• Inchi： 1S/C12H14N2O3/c1-17-10-4-2-9(3-5-10)14-7-8(12(13)16)6-11(14)15/h2-5,8H,6-7H2,1H3,(H2,13,16)
• InChI Key： XIQFJODEOCNRBV-UHFFFAOYSA-N
• SMILES： O=C1CC(C(N)=O)CN1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 234.10044231Da
• Monoisotopic Mass: 234.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

Introduction to 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 443638-17-3) and Its Emerging Applications in Chemical Biology

The compound 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, identified by its CAS number 443638-17-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural features and promising biological activities, making it a valuable scaffold for drug discovery and molecular investigation.

At the core of its molecular structure lies a pyrrolidine ring fused with an oxo group, which contributes to its distinctive reactivity and binding properties. The presence of a 4-methoxyphenyl substituent further enhances its pharmacological potential by introducing hydrophobic interactions and electronic modulation. These features have positioned this compound as a candidate for exploring novel therapeutic pathways, particularly in the treatment of neurological disorders, inflammation, and metabolic diseases.

Recent studies have highlighted the compound's potential as an inhibitor of key enzymatic pathways involved in disease progression. For instance, preliminary in vitro assays suggest that 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide exhibits inhibitory effects on enzymes such as COX-2 and NF-κB, which are central to inflammatory responses. This aligns with the growing interest in developing targeted therapies that modulate these pathways without systemic side effects.

The pyrrolidine core of this molecule is particularly noteworthy, as it is a privileged scaffold frequently encountered in bioactive natural products and synthetic drugs. Its rigid three-membered ring conformation provides stability while allowing for diverse functionalization, which is crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The oxopyrrolidine moiety, in particular, has been implicated in enhancing binding affinity to biological targets, making it an attractive motif for medicinal chemists.

In the context of modern drug discovery, the integration of computational chemistry and high-throughput screening has accelerated the evaluation of compounds like 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide. Molecular docking studies have revealed its potential interaction with proteins implicated in cancer cell proliferation, such as kinases and transcription factors. These findings are supported by recent publications that describe the compound's ability to disrupt aberrant signaling networks in tumor cells, offering a promising lead for further development.

The 4-methoxyphenyl group serves as a critical pharmacophore, contributing to both hydrophobic interactions and electronic tuning within the binding pocket of target proteins. This feature has been leveraged in structure-based drug design efforts to refine potency and selectivity. Additionally, the amide functionality at the 3-position provides a handle for further derivatization, enabling medicinal chemists to explore analogs with enhanced pharmacokinetic profiles.

Emerging research also suggests that this compound may exhibit neuroprotective properties, making it a candidate for investigating neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies indicate that modulation of cholinergic systems by structurally related pyrrolidines can mitigate cognitive decline, and the presence of the 4-methoxyphenyl group may enhance these effects through improved blood-brain barrier penetration.

The synthesis of 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide presents an intriguing challenge due to the need to construct both the pyrrolidine ring and the oxo group with high regioselectivity. Advances in synthetic methodologies have enabled more efficient routes to this scaffold, including transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations. These improvements have not only facilitated access to this compound but also provided insights into developing scalable processes for related molecules.

From a regulatory perspective, compounds like this are subject to rigorous evaluation to ensure safety and efficacy before advancing into clinical trials. The absence of hazardous or controlled substance classifications makes it an attractive candidate for further development under standard pharmaceutical guidelines. Regulatory agencies are increasingly interested in innovative therapeutics derived from non-traditional scaffolds like pyrrolidines, recognizing their potential to address unmet medical needs.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel heterocyclic compounds like 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide contributes to our understanding of molecular interactions at a fundamental level. By exploring their biological activities and mechanisms of action, researchers can uncover new insights into disease pathogenesis and identify novel targets for intervention.

In conclusion, 1-(4-Methoxyphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 443638-17-3) stands out as a promising entity in chemical biology with multifaceted applications across therapeutic areas. Its unique structural features, coupled with emerging data on its biological activity, position it as a valuable asset for ongoing research efforts aimed at developing next-generation therapeutics.